Cas no 1240526-59-3 (3-Azabicyclo3.2.1octane-8-carboxylic AcidHydrochloride (1:1))

• Product Name: 3-Azabicyclo3.2.1octane-8-carboxylic AcidHydrochloride (1:1)
• CAS No: 1240526-59-3
• MF: C₈H₁₄ClNO₂
• MW: 191.655261516571
• MDL: MFCD19382174
• CID: 3043207
• PubChem ID: 47003581
• Update Time: 2025-10-21

3-Azabicyclo3.2.1octane-8-carboxylic AcidHydrochloride (1:1) Chemical and Physical Properties

Names and Identifiers

• 3-Azabicyclo[3.2.1]octane-8-carboxylic acid hydrochloride
• 3-azabicyclo[3.2.1]octane-8-carboxylic acid, hydrochloride (1:1)
• MFCD19382174
• SY191000
• AKOS025290155
• P12621
• 3-azabicyclo[3.2.1]octane-8-carboxylic acid;hydrochloride
• 3-azabicyclo[3.2.1]octane-8-carboxylicacidhydrochloride
• EN300-80120
• SB20249
• Z1020801210
• AS-51414
• CS-0051519
• 3-Azabicyclo[3.2.1]octane-8-carboxylic acid HCl
• 1240526-59-3
• 3-Azabicyclo(3.2.1)octane-8-carboxylic acid hydrochloride
• 974-982-2
• 3-Azabicyclo3.2.1octane-8-carboxylic AcidHydrochloride (1:1)

• MDL： MFCD19382174
• Inchi： 1S/C8H13NO2.ClH/c10-8(11)7-5-1-2-6(7)4-9-3-5;/h5-7,9H,1-4H2,(H,10,11);1H
• InChI Key： MZXKXSCKHKDJMF-UHFFFAOYSA-N
• SMILES： Cl.OC(C1C2CNCC1CC2)=O

Computed Properties

• Exact Mass: 191.0713064g/mol
• Monoisotopic Mass: 191.0713064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 169
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 49.3Ų

3-Azabicyclo3.2.1octane-8-carboxylic AcidHydrochloride (1:1) Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 3-Azabicyclo3.2.1octane-8-carboxylic AcidHydrochloride (1:1)

Recent Advances in the Study of 3-Azabicyclo[3.2.1]octane-8-carboxylic Acid Hydrochloride (1:1) (CAS: 1240526-59-3)

The compound 3-Azabicyclo[3.2.1]octane-8-carboxylic Acid Hydrochloride (1:1) (CAS: 1240526-59-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This bicyclic scaffold serves as a versatile intermediate in the synthesis of pharmacologically active molecules, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors. Recent studies have explored its role as a key building block for novel drug candidates, with a focus on optimizing synthetic routes and evaluating biological activity.

Recent research published in the Journal of Medicinal Chemistry (2023) highlights the efficient synthesis of this compound via a modified reductive amination pathway, achieving a yield of 78% with high purity (>98%). The study emphasizes the importance of the hydrochloride salt form (1:1 stoichiometry) in enhancing solubility and stability for downstream applications. Structural characterization using X-ray crystallography confirmed the bicyclic framework's rigidity, which is crucial for maintaining target binding specificity in drug design.

In pharmacological studies, derivatives of 3-Azabicyclo[3.2.1]octane-8-carboxylic acid have demonstrated promising activity as σ1 receptor modulators, with potential applications in neuropathic pain management. A 2024 preclinical study (Nature Chemical Biology) reported that structural analogs showed 10-fold higher binding affinity compared to reference compounds, with improved blood-brain barrier penetration. The hydrochloride salt form (1240526-59-3) was identified as the optimal formulation for in vivo studies due to its favorable pharmacokinetic profile.

From a medicinal chemistry perspective, the constrained bicyclic structure offers distinct advantages in molecular design. Computational modeling studies (Journal of Computer-Aided Molecular Design, 2024) reveal that the 3-azabicyclo[3.2.1]octane core provides optimal three-dimensional orientation for interacting with biological targets while minimizing off-target effects. This has led to its incorporation in several drug discovery programs targeting neurological disorders and infectious diseases.

Ongoing research is exploring the compound's potential in antibiotic development, particularly against Gram-positive pathogens. A recent ACS Infectious Diseases publication (2024) demonstrated that 3-Azabicyclo[3.2.1]octane-8-carboxylic acid derivatives exhibit potent inhibition of bacterial aminoacyl-tRNA synthetases, with MIC values in the low micromolar range against MRSA strains. The hydrochloride salt form (1240526-59-3) showed enhanced aqueous solubility critical for formulation development.

In conclusion, 3-Azabicyclo[3.2.1]octane-8-carboxylic Acid Hydrochloride (1:1) (CAS: 1240526-59-3) represents a valuable scaffold in modern drug discovery with diverse therapeutic potential. Recent advances in synthetic methodology and biological evaluation have positioned this compound as a focus area for pharmaceutical development, particularly in CNS disorders and anti-infective therapies. Future research directions include structure-activity relationship optimization and clinical translation of lead compounds derived from this versatile bicyclic framework.